Cas no 952-97-6 (4-Nitrophenyl phenyl sulfide)

• Product Name: 4-Nitrophenyl phenyl sulfide
• CAS No: 952-97-6
• MF: C₁₂H₉NO₂S
• MW: 231.270361661911
• MDL: MFCD00024700
• CID: 83248
• PubChem ID: 13720
• Update Time: 2025-06-14

4-Nitrophenyl phenyl sulfide Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenyl phenyl sulfide
• 4-Nitrodiphenyl Sulfide
• 1-nitro-4-phenylsulfanylbenzene
• 4-Nitrophenyl Phenyl
• 4-Nitrophenol phenyl sulphide
• 1-Nitro-4-(phenylthio)benzene (ACI)
• Sulfide, p-nitrophenyl phenyl (6CI, 7CI, 8CI)
• (4-Nitrophenyl)(phenyl)sulfane
• (4-Nitrophenyl)phenylsulphide
• 1-Nitro-4-phenylsulfanyl-benzene
• 4-(Phenylthio)nitrobenzene
• 4-Nitro-1-(phenylthio)benzene
• NSC 87341
• p-Nitrodiphenyl sulfide
• p-Nitrophenyl phenyl sulfide
• Phenyl 4-nitrophenyl sulfide
• Phenyl p-nitrophenyl sulfide
• AS-38165
• 1-Nitro-4-(phenylsulfanyl)benzene
• MFCD00024700
• 4-06-00-01694 (Beilstein Handbook Reference)
• NS00040443
• EINECS 213-462-5
• CCRIS 3887
• Benzene, 1-nitro-4-(phenylthio)-
• 952-97-6
• A6UNS7FMA7
• SCHEMBL268150
• 4-Nitrophenyl phenyl sulphide
• SULFIDE, p-NITROPHENYL PHENYL
• NSC87341
• NCIOpen2_005248
• Phenyl-p-nitrophenyl sulfide
• AKOS005216932
• Phenyl p-nitrophenylsulfide
• Benzene,1-nitro-4-(phenylthio)-
• DTXSID50241784
• 4-(Nitrophenyl) phenyl sulfide
• 4-NO2TE
• DB-057573
• CS-0204892
• 1-Nitro-4-(phenylthio)benzene
• NSC-87341
• DTXCID80164275
• UNII-A6UNS7FMA7
• 4-Nitrodiphenyl thioether
• BRN 1912782
• 4-Nitrophenyl phenyl sulfide, 97%
• STK697629

• MDL： MFCD00024700
• Inchi： 1S/C12H9NO2S/c14-13(15)10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h1-9H
• InChI Key： RJCBYBQJVXVVKB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(SC2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 231.03500
• Monoisotopic Mass: 231.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 71.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2840 (rough estimate)
• Melting Point: 52-55 ºC
• Boiling Point: 396.8°Cat760mmHg
• Flash Point: 193.8°C
• Refractive Index: 1.5500 (estimate)
• PSA: 71.12000
• LogP: 4.26920
• Solubility: Not determined

4-Nitrophenyl phenyl sulfide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：WQ5620000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at recommended temperature

Additional information on 4-Nitrophenyl phenyl sulfide

Comprehensive Analysis of 4-Nitrophenyl phenyl sulfide (CAS No. 952-97-6): Properties, Applications, and Industry Insights

4-Nitrophenyl phenyl sulfide (CAS No. 952-97-6) is a sulfur-containing organic compound with significant relevance in synthetic chemistry and material science. Characterized by its molecular formula C₁₂H₉NO₂S, this yellow crystalline solid exhibits unique chemical properties due to the presence of both nitro and phenyl sulfide functional groups. Researchers frequently explore its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers. The compound’s stability and reactivity make it a valuable building block for cross-coupling reactions and ligand design in catalytic systems.

In recent years, the demand for 4-Nitrophenyl phenyl sulfide has surged due to its applications in organic electronics and photoactive materials. Its ability to absorb UV-visible light has sparked interest in developing solar cell additives and sensors. A trending topic among chemists is optimizing its synthesis via green chemistry methods, aligning with global sustainability goals. Questions like *"How does 4-Nitrophenyl phenyl sulfide enhance polymer conductivity?"* or *"What are the eco-friendly routes to synthesize CAS 952-97-6?"* dominate academic forums and search engines.

The compound’s structure-activity relationship (SAR) is another focal point. Studies highlight how the nitro group influences electron density distribution, enabling applications in nonlinear optics (NLO). Industries also leverage its derivatives for corrosion inhibitors in coatings, addressing durability challenges in harsh environments. Analytical techniques like HPLC and NMR are critical for purity assessment, ensuring compliance with ISO standards.

From an SEO perspective, terms like *"buy 4-Nitrophenyl phenyl sulfide,"* *"CAS 952-97-6 supplier,"* and *"nitrophenyl sulfide derivatives"* rank highly, reflecting commercial and research interests. Safety data sheets (SDS) emphasize proper handling, though the compound is not classified as hazardous under standard conditions. Innovations such as microencapsulation of 952-97-6 for controlled release in drug delivery further expand its utility.

Future prospects include exploring 4-Nitrophenyl phenyl sulfide in bioconjugation for diagnostic probes and metal-organic frameworks (MOFs). As industries prioritize high-performance materials, this compound’s versatility ensures its enduring relevance. Collaborative research between academia and manufacturers is key to unlocking novel applications while adhering to REACH regulations.